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Compound of Interest

Compound Name: Chromous sulfate

Cat. No.: B080241 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal

of chromous sulfate. Adherence to these protocols is essential for ensuring the safety of all

laboratory personnel and maintaining a secure research environment. The following

procedures are designed to be clear, concise, and directly applicable to your daily operations.

Essential Safety and Personal Protective Equipment
(PPE)
When handling chromous sulfate, a thorough understanding of its potential hazards is

paramount. It can cause skin and eye irritation or burns, may lead to skin sensitization, and is

harmful if ingested or inhaled.[1][2][3] Certain chromium compounds are also classified as

potential carcinogens. Therefore, the consistent and correct use of appropriate Personal

Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields. A face shield

should be worn in addition to

goggles when there is a risk of

splashing or dust generation.

[2][4][5]

Protects against airborne

particles and chemical

splashes, preventing eye

irritation or serious damage.

Skin Protection

Impervious gloves (e.g., nitrile

rubber), a lab coat or apron,

and protective clothing to

prevent skin contact.[2][4][5]

Minimizes the risk of skin

irritation, allergic reactions, and

chemical burns from direct

contact.[1]

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required if dust is

generated or if exposure limits

are exceeded.[3][4][5]

Prevents inhalation of harmful

dust particles, which can cause

respiratory tract irritation.[1][2]

Occupational Exposure Limits
Maintaining airborne concentrations of chromous sulfate below established occupational

exposure limits is a critical engineering control.

Organization Exposure Limit (as Cr) Duration

OSHA (PEL) 0.5 mg/m³
8-hour time-weighted

average[5][6]

ACGIH (TLV) 0.5 mg/m³
8-hour time-weighted

average[5][6]

NIOSH (REL) 0.5 mg/m³
10-hour time-weighted

average[5]
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The following workflow provides a systematic approach to safely managing chromous sulfate
from receipt to disposal.

Preparation

Handling

Cleanup & Disposal

Designate Handling Area

Assemble All Required PPE

Verify Ventilation System is Operational

Don All PPE Correctly

Weigh and Dispense in Ventilated Area

Use in Experiment

Decontaminate Work Surfaces

Doff PPE in Correct Order

Dispose of Waste in Labeled Container

Safety Operating Guide

Check Availability & Pricing
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Figure 1. Workflow for the safe handling of chromous sulfate.

Experimental Protocol:

Preparation:

Designate a specific, well-ventilated area for handling chromous sulfate, preferably

within a fume hood.[2][5]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Assemble all necessary PPE as detailed in the table above.

Verify that the ventilation system is functioning correctly.

Handling:

Put on all required PPE before handling the chemical.[5] This includes a lab coat,

impervious gloves, and safety goggles. A face shield and respirator should be used if there

is a risk of dust or aerosol generation.

Carefully weigh and dispense the required amount of chromous sulfate, minimizing the

creation of dust.[7]

When not in use, keep the container tightly closed.[5]

Avoid eating, drinking, or smoking in the designated handling area.[4][5]

Wash hands thoroughly with soap and water after handling and before leaving the work

area.[1][2]

Storage:

Store chromous sulfate in a cool, dry, and well-ventilated area.[2][5]

Keep it in a tightly sealed, clearly labeled container.[5][7]
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Store away from incompatible materials, such as strong oxidizing agents.[1][2][5]

Spill and Emergency Procedures
In Case of a Spill:

Evacuate all non-essential personnel from the immediate area.[5]

Wearing appropriate PPE, carefully sweep or vacuum the spilled material and place it into a

sealed, labeled container for disposal.[2][7] Avoid generating dust.

Wash the spill area with soap and water once the material has been collected.[2]

Prevent the spilled material from entering drains or waterways.[2][4][7]

First Aid Measures:

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.[1][5] Seek immediate medical attention.[2]

Skin Contact: Remove any contaminated clothing and wash the affected skin area with

plenty of soap and water.[1][5] If skin irritation or a rash develops, seek medical attention.[1]

Inhalation: Move the individual to an area with fresh air. If they are not breathing, administer

artificial respiration. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting.[1][2][4] Rinse the mouth with water and have the person

drink water or milk.[1] Seek immediate medical attention.[1][2][4]

Disposal Plan
All chromous sulfate waste, including contaminated materials, must be treated as hazardous

waste.

Collect all waste in a clearly labeled, sealed container.

Dispose of the waste in accordance with all applicable local, state, and federal regulations.[2]

[8] This may involve contracting a licensed chemical disposal agency.[2]
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Do not dispose of chromous sulfate down the drain.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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